3-chloro-8-fluoroisoquinoline

• CAS RN: 1394003-78-1
• Molecular Formula: C9H5ClFN
• Molecular Weight: 181.6

Description

3-chloro-8-fluoroisoquinoline is a fluorinated isoquinoline. Fluorinated isoquinolines are important components of pharmaceuticals and materials due to their unique characteristics such as biological activities and light-emitting properties. The CAS number for 3-chloro-8-fluoroisoquinoline is 1394003-78-1.

Synthesis Analysis

Fluorinated isoquinolines have been synthesized using modern synthetic methodologies. These approaches include the direct introduction of fluorine onto the isoquinoline ring, the construction of a fused pyridine ring via cyclization of a precursor bearing a pre-fluorinated benzene ring, and the simultaneous installation of an isoquinoline framework and a fluorine substituent.

Molecular Structure Analysis

The molecular formula of 3-chloro-8-fluoroisoquinoline is C9H5ClFN. It is a hybrid compound with an isoquinoline framework and a fluorine substituent.

Chemical Reactions Analysis

Fluorinated isoquinolines have been synthesized using various approaches based on organic synthesis. These include the direct introduction of fluorine onto the isoquinoline ring, the construction of a fused pyridine ring via cyclization of a precursor bearing a pre-fluorinated benzene ring, and the simultaneous installation of an isoquinoline framework and a fluorine substituent.

Physical And Chemical Properties Analysis

The molecular weight of 3-chloro-8-fluoroisoquinoline is 181.59. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Researchers have developed a general approach to synthesize 3-fluoro-, 3-chloro-, and 3-bromoquinolines using the Friedländer synthesis of α-haloketones, demonstrating the versatility and synthetic accessibility of haloquinolines including chloro-fluoroisoquinoline derivatives (Ryabukhin et al., 2011). Furthermore, the synthesis of 8-fluoro-3,4-dihydroisoquinoline through directed ortho-lithiation illustrates the potential for functionalization and transformation into pharmacologically relevant structures (Hargitai et al., 2018).

Antibacterial Properties

A study on new 8-nitrofluoroquinolone derivatives revealed their interesting antibacterial activity against gram-positive and/or gram-negative strains, showing the potential of fluoroisoquinoline structures in developing new antibacterial agents (Al-Hiari et al., 2007). Another research effort synthesized quinoline-pyrazoline-based coumarinyl thiazole derivatives, which exhibited broad-spectrum antimicrobial potency, highlighting the versatility of fluoroquinoline frameworks in medicinal chemistry (Ansari & Khan, 2017).

Molecular Interactions and Complex Formation

The study of heteromeric double helix formation by cross-hybridization of chloro- and fluoro-substituted quinoline oligoamides demonstrates the unique supramolecular assembly capabilities of these compounds, which could have implications for nanotechnology and material science applications (Gan et al., 2010).

Application in Material Science

Research on 8-hydroxyquinoline derivatives has shown their potential as chemosensors for metal ions, such as cadmium, due to their selective fluorescence response. This indicates the application of fluoroisoquinoline derivatives in environmental monitoring and analytical chemistry (Prodi et al., 2001).

Anticancer Activity and Drug Design

Indenoisoquinoline topoisomerase I poisons, which are analogs of chloro-fluoroisoquinoline, have been synthesized without the 3-nitro toxicophore, showing potent antiproliferative effects on cancer cells and underscoring the potential of modified fluoroisoquinoline derivatives in oncology (Beck et al., 2015).

Future Directions

Fluorinated isoquinolines have attracted a great deal of attention over the past several decades due to their unique characteristics and potential applications in pharmaceuticals and materials. Future research may focus on further developing synthetic methodologies for fluorinated isoquinolines and exploring their potential applications.

Mechanism of Action

Target of Action

Isoquinolines, the class of compounds to which 3-chloro-8-fluoroisoquinoline belongs, are known to interact with various biological targets due to their unique characteristics .

Mode of Action

Fluorinated isoquinolines, in general, are known to exhibit various bioactivities due to the electrostatic and steric effects that result from the introduction of fluorine atoms .

Biochemical Pathways

Isoquinolines are known to be involved in a variety of biochemical pathways due to their wide range of bioactivities .

Pharmacokinetics

The presence of fluorine in the compound could potentially enhance its bioavailability, as fluorine atoms often cause unique bioactivities .

Result of Action

Fluorinated isoquinolines are known to exhibit various bioactivities, suggesting that they could have diverse effects at the molecular and cellular levels .